Cas no 1867162-20-6 (6-Chloro-4-methylumbelliferyl β-D-Xyloside)

• Product Name: 6-Chloro-4-methylumbelliferyl β-D-Xyloside
• CAS No: 1867162-20-6
• MF: C₁₅H₁₅ClO₇
• MW: 342.728404283524
• CID: 5720173
• Update Time: 2025-10-30

6-Chloro-4-methylumbelliferyl β-D-Xyloside Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylumbelliferyl β-D-Xyloside
• 2H-1-Benzopyran-2-one, 6-chloro-4-methyl-7-(β-D-xylopyranosyloxy)-
• -D-Xyloside

• Inchi： 1S/C15H15ClO7/c1-6-2-12(18)22-10-4-11(8(16)3-7(6)10)23-15-14(20)13(19)9(17)5-21-15/h2-4,9,13-15,17,19-20H,5H2,1H3/t9-,13+,14-,15+/m1/s1
• InChI Key： YOFHWXBULSBJDT-UVCAVOOOSA-N
• SMILES： CC1=CC(=O)OC2=CC(O[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)=C(Cl)C=C12

Experimental Properties

• Density: 1.590±0.06 g/cm3(Predicted)
• Boiling Point: 599.0±50.0 °C(Predicted)
• pka: 12.76±0.70(Predicted)

Additional information on 6-Chloro-4-methylumbelliferyl β-D-Xyloside

Introduction to 6-Chloro-4-methylumbelliferyl β-D-Xyloside (CAS No. 1867162-20-6)

6-Chloro-4-methylumbelliferyl β-D-Xyloside, identified by the Chemical Abstracts Service Number (CAS No.) 1867162-20-6, is a specialized glycoside derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, serves as a valuable tool in various scientific applications, particularly in the study of carbohydrate metabolism and enzyme kinetics.

The molecular structure of 6-Chloro-4-methylumbelliferyl β-D-Xyloside incorporates a chlorinated methylumbelliferyl moiety linked to a β-D-xylopyranosyl unit. This configuration imparts distinct chemical and biological properties, making it an ideal substrate for investigating the specificity and efficiency of glycosidases. The chloro group enhances reactivity, while the methylumbelliferyl part allows for sensitive detection methods, such as fluorometric assays, due to its luminescent characteristics when hydrolyzed.

In recent years, research has highlighted the utility of 6-Chloro-4-methylumbelliferyl β-D-Xyloside in elucidating the mechanisms of xylosidase enzymes. These enzymes play a crucial role in glycoprotein biosynthesis and are implicated in various physiological processes, including cell adhesion and inflammation. Studies have demonstrated that this compound serves as a robust substrate for evaluating the catalytic activity of xylosidases, providing insights into their structural determinants and substrate preferences.

One notable application of 6-Chloro-4-methylumbelliferyl β-D-Xyloside is in the development of high-throughput screening assays for glycosidase inhibitors. Given the importance of glycosidases in disease pathways, such as cancer and infectious diseases, identifying potent modulators is a priority. The fluorometric detection of hydrolysis products enables rapid and quantitative assessment of inhibitor efficacy, facilitating the discovery of novel therapeutic agents.

Advances in mass spectrometry have further expanded the applications of 6-Chloro-4-methylumbelliferyl β-D-Xyloside. Its well-defined structure allows for precise molecular characterization, aiding in the structural elucidation of complex glycosylated biomolecules. Additionally, its stability under various analytical conditions makes it suitable for integration into multi-step synthetic pathways, where it can serve as an intermediate for constructing more complex carbohydrates.

The compound has also been explored in synthetic carbohydrate chemistry, where it acts as a building block for generating novel glycosides with tailored biological activities. By modifying its substituents or employing different glycosylation strategies, researchers can produce derivatives with enhanced binding affinity or altered metabolic profiles. Such modifications are crucial for developing carbohydrate-based drugs that exhibit improved pharmacokinetic properties.

Emerging research suggests potential applications of 6-Chloro-4-methylumbelliferyl β-D-Xyloside in biotechnology and diagnostics. Its ability to interact with specific enzymes makes it a candidate for enzyme-linked immunosorbent assays (ELISAs) and other immunoassays designed for detecting glycosidase activity in biological samples. This capability could be leveraged in clinical diagnostics to monitor glycosylation patterns associated with metabolic disorders or inflammatory conditions.

The synthesis of 6-Chloro-4-methylumbelliferyl β-D-Xyloside involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the protection-deprotection strategies for the anomeric center and the selective functionalization of the aromatic ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving availability for research purposes.

In conclusion, 6-Chloro-4-methylumbelliferyl β-D-Xyloside (CAS No. 1867162-20-6) is a versatile compound with broad applications in biochemical research and pharmaceutical development. Its unique structural features make it an invaluable tool for studying glycosidase enzymes, developing inhibitors, and constructing novel carbohydrates. As research continues to uncover new biological functions and therapeutic opportunities related to carbohydrates, compounds like this will remain indispensable in advancing our understanding and utilization of these essential biomolecules.